Cas no 1355778-12-9 (Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-)

• Product Name: Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-
• CAS No: 1355778-12-9
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 6003135
• PubChem ID: 56786870
• Update Time: 2025-07-02

Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-
• 5-(3-cyanophenoxy)-N-(3-cyanothiolan-3-yl)pentanamide
• EN300-26686842
• 1355778-12-9
• Z1174331680
• AKOS033136261

• Inchi： 1S/C17H19N3O2S/c18-11-14-4-3-5-15(10-14)22-8-2-1-6-16(21)20-17(12-19)7-9-23-13-17/h3-5,10H,1-2,6-9,13H2,(H,20,21)
• InChI Key： SSSQIVVXDZHGQI-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCSC1)(=O)CCCCOC1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-

Exploring the Chemistry and Applications of Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- (CAS No. 1355778-12-9)

In the realm of organic chemistry, Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- (CAS No. 1355778-12-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its cyanophenoxy and cyanotetrahydrothienyl moieties, has garnered attention in pharmaceutical and materials science research. Its intricate design combines aromatic and heterocyclic components, making it a versatile candidate for further exploration.

The compound's CAS No. 1355778-12-9 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "Pentanamide derivatives" or "cyanophenoxy compounds" to uncover its synthetic pathways and biological activities. The presence of both cyano groups and a tetrahydrothiophene ring in its structure suggests potential interactions with biological targets, sparking curiosity in drug discovery circles.

One of the trending topics in chemistry today is the development of sustainable synthetic methods. Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- aligns with this trend, as researchers explore greener catalysts and solvent-free reactions to produce such complex molecules. Questions like "How to synthesize cyanophenoxy derivatives efficiently?" or "What are the eco-friendly routes to pentanamide-based compounds?" frequently appear in academic discussions, reflecting the demand for environmentally conscious chemistry.

From a pharmacological perspective, the cyanotetrahydrothienyl moiety in this compound is noteworthy. Similar structures have been linked to enzyme inhibition and receptor modulation, making it a subject of interest in medicinal chemistry. Searches for "bioactive pentanamide analogs" or "cyanophenoxy pharmacological effects" highlight the compound's relevance in drug design. Its potential applications in central nervous system (CNS) disorders or metabolic diseases are areas of active investigation.

In materials science, the Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- structure offers possibilities for advanced polymer design. The cyano groups can participate in cross-linking reactions, while the thiophene ring may contribute to conductive properties. Queries such as "cyanophenoxy-based polymers" or "tetrahydrothiophene in material applications" underscore its utility beyond pharmaceuticals. This dual applicability makes the compound a valuable subject for interdisciplinary research.

Analytical characterization of CAS No. 1355778-12-9 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Researchers often seek information on "spectral data for cyanophenoxy compounds" or "crystallographic studies of pentanamide derivatives" to validate their findings. The compound's stability under various conditions is another area of interest, with searches focusing on "thermal stability of cyanotetrahydrothienyl compounds" or "solubility of pentanamide analogs."

The future of Pentanamide, 5-(3-cyanophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- research lies in unlocking its full potential through collaborative efforts. Whether in drug development, material innovation, or green chemistry, this compound exemplifies the exciting possibilities at the intersection of molecular design and practical application. As scientific inquiries evolve, so too will our understanding of this remarkable molecule.